Cas no 2640962-08-7 (1-Methyl-N-(1-methyl-1H-pyrazol-4-yl)-1H-indazole-3-carboxamide)

• Product Name: 1-Methyl-N-(1-methyl-1H-pyrazol-4-yl)-1H-indazole-3-carboxamide
• CAS No: 2640962-08-7
• MF: C₁₃H₁₃N₅O
• MW: 255.275221586227
• CID: 5317219
• PubChem ID: 155801000
• Update Time: 2025-07-17

1-Methyl-N-(1-methyl-1H-pyrazol-4-yl)-1H-indazole-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• F6616-7279
• AKOS039348022
• 2640962-08-7
• 1-methyl-N-(1-methyl-1H-pyrazol-4-yl)-1H-indazole-3-carboxamide
• 1-Methyl-N-(1-methyl-1H-pyrazol-4-yl)-1H-indazole-3-carboxamide

• Inchi： 1S/C13H13N5O/c1-17-8-9(7-14-17)15-13(19)12-10-5-3-4-6-11(10)18(2)16-12/h3-8H,1-2H3,(H,15,19)
• InChI Key： YJUDWGBVSSNAQP-UHFFFAOYSA-N
• SMILES： N1(C)C2=C(C=CC=C2)C(C(NC2=CN(C)N=C2)=O)=N1

Computed Properties

• Exact Mass: 255.11201006g/mol
• Monoisotopic Mass: 255.11201006g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 350
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 64.7Ų

Experimental Properties

• Density: 1.36±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 381.1±17.0 °C(Predicted)
• pka: 11.12±0.70(Predicted)

Additional information on 1-Methyl-N-(1-methyl-1H-pyrazol-4-yl)-1H-indazole-3-carboxamide

Comprehensive Overview of 1-Methyl-N-(1-methyl-1H-pyrazol-4-yl)-1H-indazole-3-carboxamide (CAS No. 2640962-08-7)

1-Methyl-N-(1-methyl-1H-pyrazol-4-yl)-1H-indazole-3-carboxamide, identified by its CAS No. 2640962-08-7, is a synthetic organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the class of indazole derivatives, which are known for their diverse biological activities. The presence of both indazole and pyrazole moieties in its structure makes it a promising candidate for drug discovery, particularly in the development of kinase inhibitors and other therapeutic agents.

The molecular structure of 1-Methyl-N-(1-methyl-1H-pyrazol-4-yl)-1H-indazole-3-carboxamide features a carboxamide linkage, which enhances its binding affinity to biological targets. Researchers have explored its potential applications in treating inflammatory diseases, cancer, and metabolic disorders. Its unique pharmacophore design allows for selective interaction with enzymes and receptors, making it a valuable tool in medicinal chemistry.

In recent years, the demand for small molecule inhibitors has surged, driven by advancements in personalized medicine and targeted therapies. 1-Methyl-N-(1-methyl-1H-pyrazol-4-yl)-1H-indazole-3-carboxamide aligns with this trend, as its mechanism of action involves modulating key signaling pathways. For instance, its potential role in JAK-STAT inhibition has been a focal point of studies, given the pathway's involvement in autoimmune diseases and oncology.

From a synthetic perspective, the compound's CAS No. 2640962-08-7 serves as a critical identifier for researchers sourcing high-purity materials. Laboratories often prioritize compounds with well-documented synthetic routes and analytical data, both of which are available for this molecule. Its stability under standard storage conditions further enhances its utility in long-term research projects.

The growing interest in heterocyclic compounds like 1-Methyl-N-(1-methyl-1H-pyrazol-4-yl)-1H-indazole-3-carboxamide reflects broader trends in drug development. As the pharmaceutical industry shifts toward precision medicine, molecules with defined structure-activity relationships (SAR) are increasingly valuable. This compound's SAR profile has been extensively studied, revealing insights into its selectivity and potency.

Another area of exploration is the compound's potential in neurodegenerative disease research. Preliminary studies suggest that its kinase inhibitory activity may extend to targets implicated in Alzheimer's and Parkinson's diseases. While further validation is needed, these findings highlight its versatility across therapeutic areas.

For researchers seeking custom synthesis or bulk quantities of CAS No. 2640962-08-7, reputable suppliers often provide detailed certificates of analysis (CoA) and MSDS documentation. These resources ensure compliance with regulatory standards and facilitate seamless integration into experimental workflows.

In summary, 1-Methyl-N-(1-methyl-1H-pyrazol-4-yl)-1H-indazole-3-carboxamide represents a compelling example of modern medicinal chemistry innovation. Its multifaceted applications, from oncology to neurology, underscore its relevance in contemporary research. As scientific inquiries into kinase modulation and disease mechanisms evolve, this compound is poised to remain at the forefront of discovery efforts.